Cas no 2229555-78-4 (2-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylpropan-2-amine
• CAS No: 2229555-78-4
• MF: C₁₁H₁₄BrFN₂
• MW: 273.144665241241
• CID: 6602650
• PubChem ID: 165797264
• Update Time: 2025-06-20

2-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylpropan-2-amine
• 2229555-78-4
• 2-[1-(5-bromo-2-fluoropyridin-3-yl)cyclopropyl]propan-2-amine
• EN300-1909287

• Inchi： 1S/C11H14BrFN2/c1-10(2,14)11(3-4-11)8-5-7(12)6-15-9(8)13/h5-6H,3-4,14H2,1-2H3
• InChI Key： RHXZNLKJEMMTGL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C(C)(C)N)CC1)F

Computed Properties

• Exact Mass: 272.03244g/mol
• Monoisotopic Mass: 272.03244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylpropan-2-amine

Introduction to 2-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylpropan-2-amine (CAS No. 2229555-78-4)

2-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylpropan-2-amine is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2229555-78-4, this molecule represents a sophisticated blend of heterocyclic and cycloalkyl components, making it a subject of extensive research for its pharmacological implications. The compound's structure incorporates a 5-bromo-2-fluoropyridine moiety linked to a cyclopropylpropan-2-amine backbone, which together creates a framework that is both structurally intriguing and functionally promising.

The 5-bromo-2-fluoropyridine segment is particularly noteworthy, as halogenated pyridines are widely recognized for their role in medicinal chemistry. The presence of both bromine and fluorine atoms introduces electronic and steric effects that can modulate the compound's interactions with biological targets. This dual halogenation enhances the molecule's potential as an intermediate in drug discovery, allowing for further functionalization and optimization. The cyclopropylpropan-2-amine component, on the other hand, contributes to the molecule's overall three-dimensional shape, which is critical for binding affinity and selectivity in biological systems.

In recent years, there has been a surge in interest regarding molecules that incorporate fluorinated pyridines, owing to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The fluorine atom, in particular, is known to enhance the lipophilicity of molecules while simultaneously reducing their susceptibility to metabolic degradation. This makes compounds like 2-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylpropan-2-amine highly attractive for developing novel therapeutic agents. The bromine atom, while smaller in number compared to fluorine, also plays a crucial role by providing a site for further chemical modification through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The cyclopropyl group in the cyclopropylpropan-2-amine moiety adds another layer of complexity to the molecule. Cyclopropyl groups are known to be privileged scaffolds in drug discovery due to their ability to occupy space efficiently within binding pockets of biological targets. This rigidity can lead to improved binding affinities and selectivity. Moreover, the amine functionality provides a hydrogen bond acceptor site, which can be crucial for interactions with polar residues in proteins or nucleic acids. The combination of these structural elements makes 2-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylpropan-2-amine a versatile building block for designing molecules with tailored biological activities.

Recent studies have highlighted the potential of this compound as a scaffold for developing inhibitors of various enzymes and receptors implicated in human diseases. For instance, the structural motif present in 2-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylpropan-2-amine bears resemblance to known pharmacophores found in drugs targeting inflammatory pathways. The bromo and fluoro substituents on the pyridine ring could interact with specific amino acid residues in enzyme active sites, leading to potent inhibition. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are key players in immune responses and have been implicated in various inflammatory disorders.

The synthesis of 2-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylpropan-2-amine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The introduction of the cyclopropyl group requires careful consideration of reaction conditions to ensure high yields and purity. Typically, this involves cyclization reactions followed by functional group transformations to introduce the desired substituents. The bromination and fluorination steps must be performed under controlled conditions to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to achieve these transformations with greater efficiency and selectivity, paving the way for scalable production of this compound.

The pharmacological evaluation of 2-(1-(5-bromo)-6-fluoropyridin)-3-cyclopropylaminopropane (CAS No: 2229555784) has been ongoing, with researchers exploring its potential therapeutic applications across multiple disease areas. In particular, its structural features suggest that it may have utility in treating neurological disorders by interacting with neurotransmitter receptors or modulating signaling pathways involved in neurodegeneration. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

Another area of interest is its potential role in oncology research. The ability of halogenated pyridines to enhance binding interactions with target proteins has led to their incorporation into many anticancer agents. By leveraging these interactions, researchers aim to develop more effective inhibitors of kinases and other enzymes that drive tumor growth and progression. The cyclopropyl group may also contribute to improved solubility and bioavailability, which are critical factors for successful drug candidates.

In conclusion,(CAS NO: 2229555784) represents a promising compound with significant potential in pharmaceutical research due to its unique structural composition and diverse biological activities. Its combination of halogenated pyridine moieties and cycloalkylamine functionalities makes it an excellent candidate for further exploration as an intermediate or lead compound in drug discovery efforts aimed at treating inflammatory diseases, neurological disorders, cancer, cardiovascular diseases,and other conditions where kinase inhibition or receptor modulation is desired.